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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Direct Orange 102 (C.I. 29156), a stilbene-class direct dye. The information contained herein is

intended to support research, development, and formulation activities where the precise

solubility of this compound is a critical parameter.

Core Data Presentation
The solubility of Direct Orange 102 is a key factor in its application and formulation. While

extensive quantitative data across a broad spectrum of solvents is not readily available in

published literature, the following table summarizes the known qualitative and quantitative

solubility information.
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Solvent CAS Number Solubility
Temperature
(°C)

Notes

Water 7732-18-5 Soluble[1][2] Not Specified

General

qualitative

assessment.

Water 7732-18-5 60 g/L[3] 90
Quantitative data

point.

Ethanol 64-17-5
Slightly

Soluble[1]
Not Specified

Qualitative

assessment.

Concentrated

Sulfuric Acid
7664-93-9 Soluble[1] Not Specified

Qualitative

assessment.

Experimental Protocols
The following is a detailed methodology for the experimental determination of the solubility of

Direct Orange 102 in a given solvent, based on common spectrophotometric techniques for

dye analysis.

Objective:
To determine the saturation solubility of Direct Orange 102 in a specified solvent at a controlled

temperature.

Materials and Equipment:
Direct Orange 102 (analytical standard)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Spectrophotometer (UV-Vis)

Thermostatically controlled shaker or water bath
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Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

Cuvettes

Procedure:
Preparation of a Standard Stock Solution:

Accurately weigh a known mass of Direct Orange 102 and dissolve it in the solvent of

interest to prepare a stock solution of known concentration.

Ensure complete dissolution. Gentle heating and sonication may be applied if necessary,

followed by cooling to the target temperature.

Generation of a Calibration Curve:

Prepare a series of dilutions from the stock solution to create standards of varying, known

concentrations.

Measure the absorbance of each standard at the wavelength of maximum absorbance

(λmax) for Direct Orange 102 using the spectrophotometer.

Plot a graph of absorbance versus concentration to generate a Beer-Lambert Law

calibration curve. The resulting linear equation will be used to determine the concentration

of unknown samples.

Equilibration of Saturated Solutions:

Add an excess amount of Direct Orange 102 to a known volume of the solvent in a sealed

container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

experimental temperature.
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Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure

saturation is reached. The solution should have undissolved solid present at the bottom.

Sample Preparation and Analysis:

After equilibration, carefully withdraw a sample of the supernatant, ensuring no solid

particles are disturbed.

Immediately filter the sample using a 0.45 µm syringe filter to remove any undissolved

solids.

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the

linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax.

Calculation of Solubility:

Using the equation from the calibration curve, calculate the concentration of the diluted

sample.

Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution. This value represents the solubility of Direct Orange 102 in the solvent

at the specified temperature.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of

Direct Orange 102.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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